Cas no 1396758-12-5 (7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide
• CAS No: 1396758-12-5
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 5400924
• Update Time: 2025-06-12

7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H19N3O3S/c1-23-12-14(17-7-4-10-27-17)22-18(23)8-9-21-20(24)16-11-13-5-3-6-15(25-2)19(13)26-16/h3-7,10-12H,8-9H2,1-2H3,(H,21,24)
• InChI Key： BFPMKKCGGFWEPG-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCCC1N(C)C=C(C2SC=CC=2)N=1)=O

Additional information on 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide (CAS No. 1396758-12-5)

7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide (CAS No. 1396758-12-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a thiophene ring and an imidazole moiety, contribute to its potential as a lead molecule in drug discovery.

The molecular structure of 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide (CAS No. 1396758-12-5) is characterized by a benzofuran core, which is a six-membered benzene ring fused with a five-membered furan ring. The presence of a methoxy group at the 7-position and a carboxamide functional group at the 2-position adds to its structural complexity and biological activity. The thiophene ring and the imidazole moiety further enhance its pharmacological profile by providing additional binding sites for interaction with biological targets.

Recent studies have focused on the pharmacological properties of 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development. However, more detailed studies are needed to fully understand its pharmacokinetic behavior in vivo.

The safety profile of 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1-benzofuran-2-carboxamide is another important aspect that has been investigated. Toxicity studies in animal models have shown that this compound has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials.

In conclusion, 7-methoxy-N-{2-[1-methyl-4-(thiophen-2-y l)-1H-imidazol - 2 - yl ] ethy l} - 1 - benzofuran - 2 - carboxam ide (CAS No. 1396758 - 1 - 5) represents a promising lead molecule in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological properties and evaluate its potential in various disease models, paving the way for future clinical applications.